4-{[4-(2-furoyl)-1-piperazinyl]methyl}-6-(1-piperidinyl)-1,3,5-triazin-2-amine

• IUPAC Name: [4-[(4-amino-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C18H25N7O2/c19-17-20-15(21-18(22-17)25-6-2-1-3-7-25)13-23-8-10-24(11-9-23)16(26)14-5-4-12-27-14/h4-5,12H,1-3,6-11,13H2,(H2,19,20,21,22)
• InChI Key: OHERBLBGHXFNFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)N)CN3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H25N7O2
• Molecular Weight: 371.4 g/mol

Description

4-{[4-(2-furoyl)-1-piperazinyl]methyl}-6-(1-piperidinyl)-1,3,5-triazin-2-amine is a chemical compound that belongs to the class of triazine derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Enzyme Inhibition

A series of derivatives including 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides have been synthesized as potential therapeutic agents for Alzheimer’s disease. These compounds were structurally confirmed and evaluated for enzyme inhibition activity against butyrylcholinesterase. Notably, one derivative showed excellent inhibitory activity, suggesting a promising approach for Alzheimer’s disease treatment due to its potent enzyme inhibition properties (Hussain et al., 2016).

Catalytic Affinities in Mannich-type Reactions

Research has also explored the catalytic applications of calix[n]arenes and a non-cyclic analogue substituted with 1-(2-furoyl)piperazine. These compounds, after being converted to their quaternary ammonium salts, served as catalysts in one-pot Mannich reactions. This catalytic process, which affords β-aminocarbonyl compounds, highlights the utility of these derivatives in facilitating chemical transformations in water, aligning with principles of green chemistry (Sayin & Yılmaz, 2014).

Molecular Structure and Docking Studies

The compound's derivatives have been involved in molecular structure investigations, including X-ray crystallography, Hirshfeld, and DFT calculations. Such studies provide insights into the intermolecular interactions, molecular packing, and electronic properties of these compounds, essential for understanding their pharmacological potential and designing new therapeutic agents with enhanced efficacy (Shawish et al., 2021).